Knightinol
Overview
Description
Knightinol is an alkaloid with the molecular formula C17H23NO3 and a molecular weight of 289.37 g/mol . It is derived from the herbs of Erythroxylum coca . It is a powder in physical form and can be dissolved in various solvents such as Chloroform, Dichloromethane, Ethyl Acetate, DMSO, Acetone, etc .
Synthesis Analysis
The synthesis of this compound involves several steps, but the key step is the deprotonation used in the synthesis of tropane alkaloids . More details about the synthesis process can be found in the referenced papers .Molecular Structure Analysis
The molecular structure of this compound consists of 17 carbon atoms, 23 hydrogen atoms, 1 nitrogen atom, and 3 oxygen atoms . The InChI code for this compound is InChI=1S/C17H23NO3/c1-11(19)21-15-10-13-8-9-14(18(13)2)16(15)17(20)12-6-4-3-5-7-12/h3-7,13-17,20H,8-10H2,1-2H3/t13?,14?,15-,16+,17?/m1/s1 .Physical and Chemical Properties Analysis
This compound is a powder in physical form . It has a molecular weight of 289.37 g/mol . It can be dissolved in various solvents such as Chloroform, Dichloromethane, Ethyl Acetate, DMSO, Acetone, etc .Scientific Research Applications
Python in High-Performance Computing
The National Energy Research Scientific Computing Center (NERSC) uses Python in the optimization of scientific applications targeting the Intel Xeon Phi (Knights Landing, KNL) architecture. This Python-centered work is part of the NERSC Exascale Science Applications Program (NESAP) for Data, which aims to process and analyze high-volume data sets from experimental or observational science facilities. This case highlights the role of Python in high-performance computing, particularly in applications involving large-scale data processing and analysis (Ronaghi et al., 2017).
Gravity-Related Research Instruments
Sir Thomas Andrew Knight's experiments in 1806 using machines to manipulate gravity have influenced gravity-related research. The Random Positioning Machine (RPM), derived from these experiments, is used to study the impact of gravity and rotation on plants and other living systems. This reflects the evolution of instruments in gravity-related research and their significance in understanding the effects of gravity on biological systems (Loon, 2007).
Human Activity Recognition Using Depth Cameras
The use of knight depth cameras in human activity recognition is an application of computer vision (CV) in Ambient Assisted Living (AAL). These cameras capture 3D skeleton data, aiding in the recognition of human activities. This research highlights the integration of advanced imaging technology in the field of human-computer interaction and its implications for enhancing living environments (Bagate & Shah, 2019).
Performance Optimization in Scientific Computing
Intel's Knights Landing (KNL) architecture has been a focus for performance improvement in scientific applications. Research conducted with NASA's advanced supercomputing benchmarks shows the effectiveness of various optimization techniques, such as advanced vector extensions and threading support. This research demonstrates the importance of adapting scientific applications to fully utilize the capabilities of advanced computing architectures (Benedict, 2018).
Quantum Metrology
Sir Peter Knight's work in quantum metrology at the NPL Quantum Metrology Institute and Imperial College London has significant implications for engineering. His focus on transitioning quantum research from the laboratory to practical engineering applications sheds light on the potential of quantum technologies in transforming various fields, including fewer roadworks (Smith, 2019).
Open-Source Hardware in Scientific Research
The Arduino Open Source Hardware project demonstrates the value of inexpensive, automated sensing and datalogging systems in agricultural and natural-resource research. These systems, developed using Arduino's programmable microcontroller platform, enable high-frequency data collection at a lower cost, showcasing the potential of open-source hardware in enhancing data collection capabilities for scientific research (Fisher & Gould, 2012).
Alzheimer Disease Research Inclusivity
The Knight Alzheimer Disease Research Center's workshop on African American participation in Alzheimer disease research highlights the importance of diverse participant representation in scientific studies. This research underscores the need for inclusive research practices to ensure comprehensive understanding and representation in Alzheimer's disease and related dementia research (Denny et al., 2020).
Mechanism of Action
Target of Action
The primary targets of Knightinol are currently unknown
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of a compound. Factors such as temperature, pH, and the presence of other compounds can affect how this compound interacts with its targets and how stable it is in various environments .
Properties
IUPAC Name |
[(1R,2R,3R,5S)-2-[(R)-hydroxy(phenyl)methyl]-8-methyl-8-azabicyclo[3.2.1]octan-3-yl] acetate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H23NO3/c1-11(19)21-15-10-13-8-9-14(18(13)2)16(15)17(20)12-6-4-3-5-7-12/h3-7,13-17,20H,8-10H2,1-2H3/t13-,14+,15+,16-,17-/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RNAIYSUVIULACI-BIVLZKPYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)OC1CC2CCC(C1C(C3=CC=CC=C3)O)N2C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(=O)O[C@@H]1C[C@@H]2CC[C@H]([C@@H]1[C@H](C3=CC=CC=C3)O)N2C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H23NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
289.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
77053-06-6 | |
Record name | (αR,1R,2R,3R,5S)-3-(Acetyloxy)-8-methyl-α-phenyl-8-azabicyclo[3.2.1]octane-2-methanol | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=77053-06-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Knightinol | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0077053066 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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